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Compound of Interest

Compound Name: 1,8-Nonadiene

Cat. No.: B1346706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory or drug development setting. The information provided is based on publicly available

data and should be supplemented with a thorough review of the most current Safety Data

Sheet (SDS) from your chemical supplier before handling 1,8-nonadiene. All laboratory work

should be conducted in accordance with established institutional safety protocols and under the

supervision of qualified personnel.

Introduction
1,8-Nonadiene (CAS No: 4900-30-5) is a linear di-olefin, a colorless liquid that serves as a

versatile building block in organic synthesis and polymer chemistry.[1] Its two terminal double

bonds make it a reactive precursor for a variety of chemical transformations. As with any

reactive chemical, a comprehensive understanding of its hazard profile and proper handling

procedures is paramount to ensure the safety of laboratory personnel and the integrity of

experimental work. This guide provides an in-depth overview of the safety and handling

precautions for 1,8-nonadiene, including its physicochemical properties, known hazards,

recommended personal protective equipment, and emergency procedures.

Hazard Identification and Classification
1,8-Nonadiene is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following hazard statements
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for this compound.

Physical Hazards:

H226: Flammable liquid and vapor.[2]

Health Hazards:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Signal Word: Warning[2]

Pictograms:

Flame

Irritant

Quantitative Data Summary
The following tables summarize the key quantitative data for 1,8-nonadiene based on

available literature.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₉H₁₆ [1][2]

Molecular Weight 124.22 g/mol [1][2]

Appearance Colorless liquid [1]

Boiling Point 141-143 °C [1]

Melting Point -70.83 °C (estimate) [1]

Density 0.74 g/mL at 25 °C [1]

Vapor Pressure 6.9 mmHg at 25 °C [1]

Flash Point 26 °C (79 °F) [1]

Water Solubility Insoluble [3]

Table 2: Fire and Explosion Hazard Data
Parameter Value Source(s)

Flash Point 26 °C (79 °F) [1]

GHS Flammability

Classification
Category 3 Flammable Liquid [2]

Autoignition Temperature Data not available

Lower Flammability Limit (LEL) Data not available

Upper Flammability Limit

(UEL)
Data not available

Suitable Extinguishing Media
Carbon dioxide, dry chemical

powder, foam.

Unsuitable Extinguishing

Media
Water jet may spread the fire.

Table 3: Toxicological Data
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Endpoint Value Species Route Source(s)

Acute Oral

Toxicity (LD50)

Data not

available

Acute Inhalation

Toxicity (LC50)

Data not

available

Acute Dermal

Toxicity (LD50)

Data not

available

Skin

Corrosion/Irritatio

n

Causes skin

irritation

(Category 2)

Dermal [2]

Serious Eye

Damage/Irritation

Causes serious

eye irritation

(Category 2)

Ocular [2]

Specific Target

Organ Toxicity

(Single

Exposure)

May cause

respiratory

irritation

(Category 3)

Inhalation [2]

Experimental Protocols for Safe Handling
The following protocols are generalized for the safe handling of flammable and irritant liquids

like 1,8-nonadiene. These should be adapted to specific experimental setups and institutional

guidelines.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of PPE. The following is a minimum

requirement:

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes. A

face shield should be worn in addition to goggles when there is a risk of splashing.
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Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are commonly

used, but the specific glove material should be selected based on its resistance to 1,8-
nonadiene and the duration of contact. Consult the glove manufacturer's compatibility

charts. For prolonged contact, consider wearing double gloves.

Body Protection: A flame-resistant laboratory coat must be worn and kept fully buttoned.

Ensure sleeves are of sufficient length to prevent skin exposure.

Respiratory Protection: All work with 1,8-nonadiene should be conducted in a certified

chemical fume hood to minimize inhalation of vapors.[4] If work outside a fume hood is

unavoidable, a respiratory protection program must be in place, and appropriate respirators

should be used after a formal risk assessment.

Engineering Controls
Ventilation: All handling of 1,8-nonadiene, including transfers, reactions, and distillations,

must be performed in a well-ventilated area, preferably within a certified chemical fume

hood.[4]

Ignition Sources: 1,8-nonadiene is a flammable liquid. All potential ignition sources,

including open flames, hot plates, and non-intrinsically safe electrical equipment, must be

strictly excluded from the work area.

Static Discharge: Grounding and bonding should be used when transferring large volumes of

1,8-nonadiene to prevent the buildup of static electricity, which can be an ignition source.[4]

Handling and Storage Protocol
Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for 1,8-nonadiene.

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Locate the nearest eyewash station, safety shower, and fire extinguisher.
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Handling:

Dispense the required amount of 1,8-nonadiene in the chemical fume hood.

Keep the container tightly closed when not in use.

Avoid contact with skin and eyes.

Avoid inhalation of vapors.

Storage:

Store 1,8-nonadiene in a cool, dry, and well-ventilated area away from direct sunlight and

heat sources.

Store in a tightly sealed, properly labeled container.

Store away from incompatible materials such as strong oxidizing agents.

Flammable liquid storage cabinets are recommended.

Mandatory Visualizations
General Laboratory Workflow for Handling 1,8-
Nonadiene
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Preparation

Handling

Storage & Waste

Review SDS

Don PPE

Verify Fume Hood

Locate Safety Equipment

Dispense in Fume Hood

Perform Experiment

Keep Container Closed

Store in Flammable Cabinet

Collect Waste in Labeled Container

Dispose via EHS
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1,8-Nonadiene Spill Occurs

Assess Spill Size & Risk

Small Spill (<100 mL)
No Ignition Source

Is it manageable?

Large Spill (>100 mL)
or Ignition Source Present

Is it a major incident?

No

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Yes

Evacuate Immediate Area
Alert Others

Contact Emergency Services / EHS

Contain Spill with Absorbent Material

Clean Up with Spark-Proof Tools

Collect Waste in Sealed Container
Label as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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